REACTION_CXSMILES
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C[Si](C)(C)[N-][Si](C)(C)C.[Li+].[CH3:11][O:12][C:13](=[O:24])[CH2:14][C:15]1[CH:20]=[CH:19][CH:18]=[C:17]([N+:21]([O-:23])=[O:22])[CH:16]=1.I[CH3:26].[Cl-].[NH4+]>C1COCC1>[N+:21]([C:17]1[CH:16]=[C:15]([CH:14]([CH3:26])[C:13]([O:12][CH3:11])=[O:24])[CH:20]=[CH:19][CH:18]=1)([O-:23])=[O:22] |f:0.1,4.5|
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Name
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Quantity
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21.5 mL
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Type
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reactant
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Smiles
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C[Si]([N-][Si](C)(C)C)(C)C.[Li+]
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Name
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Quantity
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4.2 g
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Type
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reactant
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Smiles
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COC(CC1=CC(=CC=C1)[N+](=O)[O-])=O
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Name
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Quantity
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3 g
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Type
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reactant
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Smiles
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IC
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[Cl-].[NH4+]
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Control Type
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AMBIENT
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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The mixture was warmed to 0□C
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Type
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TEMPERATURE
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Details
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re-cooled to −30□C
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate
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Type
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WASH
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Details
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The combined organic phases were washed with brine
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulfate
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Type
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CONCENTRATION
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Details
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concentrated
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Type
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CUSTOM
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Details
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The crude was purified
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Name
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Type
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product
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Smiles
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[N+](=O)([O-])C=1C=C(C=CC1)C(C(=O)OC)C
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Type | Value | Analysis |
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AMOUNT: MASS | 1.5 g | |
YIELD: PERCENTYIELD | 30% | |
YIELD: CALCULATEDPERCENTYIELD | 33.9% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |